Cas no 105931-74-6 (D-Glucose-2-13C)

• Product Name: D-Glucose-2-13C
• CAS No: 105931-74-6
• Molecular Formula: C₆H₁₂O₆
• Molecular Weight: 180.15588
• CID: 126920
• PubChem ID: 329760198

D-Glucose-2-13C Properties

Names and Identifiers

• D-Glucopyranose-2-13C(9CI)
• D-Glucose-2-13C
• α-D-(2-13C)glucopyranose
• Labeled Glucose
• dextrose-2-13c
• D-[2-13C]GLUCOSE
• D-GLUCOSE (2-13C, 99%)
• D-GLUCOSE-2-13C, 99 ATOM % 13C
• D-Glucose-2-13C, S & P tested, 99 atom % 13C
• J-001503
• HY-B0389S13
• 105931-74-6
• AKOS015915810
• D-Glucose-13C-3
• (3R,4S,5S,6R)-6-(hydroxymethyl)(313C)oxane-2,3,4,5-tetrol
• DTXSID20484449
• D-Glucose-2-(13-C)
• CS-0376117
• (3R,4S,5R,6R)-6-(HYDROXYMETHYL)(3-(1)(3)C)OXANE-2,3,4,5-TETROL

• MDL： MFCD00037546
• InChIKey： WQZGKKKJIJFFOK-UKLRSMCWSA-N
• Inchi： InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1/i5+1
• SMILES： C([C@@H]1[C@H]([C@@H]([13C@H](C(O)O1)O)O)O)O

Computed Properties

• Exact Mass: 181.06674293g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.06674293g/mol
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• LogP: -3.22140
• PSA: 110.38000
• Refractive Index: 1.635
• Melting Point: 150-152 °C (lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]25/D +52.0, c = 2 in H2O (trace NH4OH)
• Density: 1.732

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides